Cas no 6911-45-1 (Thiophene, 2,5-dibutyl-)

• Product Name: Thiophene, 2,5-dibutyl-
• CAS No: 6911-45-1
• MF: C₁₂H₂₀S
• MW: 196.352202415466
• CID: 521564
• Update Time: 2024-01-30

Thiophene, 2,5-dibutyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-dibutyl-
• 2,5-dibutyl-Thiophene

• Inchi： 1S/C12H20S/c1-3-5-7-11-9-10-12(13-11)8-6-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： NHLXPPMDOYFYFF-UHFFFAOYSA-N
• SMILES： C1(CCCC)SC(CCCC)=CC=1

Computed Properties

• Exact Mass: 401.177312
• Monoisotopic Mass: 401.177312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1

Experimental Properties

• Density: 1.246
• Boiling Point: 468.5°C at 760 mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.617